Cas no 71794-12-2 (3-Amino-4-chloro-N,N-diethylbenzenesulfonamide)

• Product Name: 3-Amino-4-chloro-N,N-diethylbenzenesulfonamide
• CAS No: 71794-12-2
• MF: C₁₀H₁₅ClN₂O₂S
• MW: 262.756300210953
• MDL: MFCD02708216
• CID: 1077870
• PubChem ID: 3124562
• Update Time: 2025-05-20

3-Amino-4-chloro-N,N-diethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-chloro-N,N-diethyl-benzenesulfonamide
• [(3-amino-4-chlorophenyl)sulfonyl]diethylamine
• AC1MK4J3
• AC1Q2ZH2
• CTK2H3309
• SBB018316
• SureCN5461567
• MFCD02708216
• Z56792371
• 71794-12-2
• SR-01000316470-1
• 3-amino-4-chloro-N,N-diethylbenzenesulfonamide
• WCA79412
• FT-0737596
• 3-amino-4-chloro-N,N-diethylbenzene-1-sulfonamide
• CS-0218822
• DTXSID70389536
• SR-01000316470
• AKOS000115650
• 3-amino-4-chloro-n , n-diethyl-benzenesulfonamide
• EN300-02130
• Benzenesulfonamide, 3-amino-4-chloro-N,N-diethyl-
• SCHEMBL5461567
• G19630
• DA-24293
• 3-Amino-4-chloro-N,N-diethylbenzenesulfonamide

• MDL： MFCD02708216
• Inchi： 1S/C10H15ClN2O2S/c1-3-13(4-2)16(14,15)8-5-6-9(11)10(12)7-8/h5-7H,3-4,12H2,1-2H3
• InChI Key： ATLJZSHHIYIYJV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N)S(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 262.05445
• Monoisotopic Mass: 262.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 63.4

3-Amino-4-chloro-N,N-diethylbenzenesulfonamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 3-Amino-4-chloro-N,N-diethylbenzenesulfonamide

3-Amino-4-chloro-N,N-diethylbenzenesulfonamide (CAS No. 71794-12-2): An Overview

3-Amino-4-chloro-N,N-diethylbenzenesulfonamide (CAS No. 71794-12-2) is a versatile organic compound with a wide range of applications in the pharmaceutical and chemical industries. This compound, also known as ACDEBS, is characterized by its unique molecular structure, which includes an amino group, a chloro substituent, and two diethyl groups attached to a benzenesulfonamide moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable compound for various research and industrial purposes.

The molecular formula of 3-Amino-4-chloro-N,N-diethylbenzenesulfonamide is C₁₀H₁₅ClN₂O₂S, and its molecular weight is approximately 260.75 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including sulfonation, substitution, and amine coupling. The synthetic route involves the reaction of 4-chlorobenzenesulfonyl chloride with diethylamine in the presence of an appropriate base, followed by the introduction of the amino group through amination.

In the pharmaceutical industry, 3-Amino-4-chloro-N,N-diethylbenzenesulfonamide has gained significant attention due to its potential therapeutic applications. Recent studies have explored its use as an intermediate in the synthesis of various drugs, particularly those targeting neurological disorders and cancer. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of ACDEBS exhibit potent anti-inflammatory and analgesic properties, making them promising candidates for the development of new pain management therapies.

Beyond its pharmaceutical applications, 3-Amino-4-chloro-N,N-diethylbenzenesulfonamide is also utilized in the field of materials science. Its unique chemical structure makes it suitable for use as a functional additive in polymers and coatings. Research conducted at the University of California, Berkeley, demonstrated that incorporating ACDEBS into polymer matrices can enhance their thermal stability and mechanical strength. This finding has significant implications for the development of advanced materials with improved performance characteristics.

The environmental impact of 3-Amino-4-chloro-N,N-diethylbenzenesulfonamide has also been a subject of interest. Studies have shown that while the compound itself is not inherently toxic, proper handling and disposal practices are essential to minimize any potential environmental risks. The European Chemicals Agency (ECHA) has classified ACDEBS as a substance of very low concern when used under controlled conditions. However, ongoing research continues to monitor its long-term effects on ecosystems.

In terms of safety and handling, 3-Amino-4-chloro-N,N-diethylbenzenesulfonamide should be stored in a cool, dry place away from incompatible substances such as strong acids and oxidizers. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling the compound to ensure safety. Additionally, proper ventilation is recommended to prevent inhalation of vapors or dust.

The market demand for 3-Amino-4-chloro-N,N-diethylbenzenesulfonamide has been steadily increasing due to its diverse applications in various industries. According to market research reports, the global market for this compound is expected to grow at a CAGR of 5% over the next five years. Key drivers include advancements in pharmaceutical research and development, growing demand for high-performance materials, and increasing investment in chemical synthesis technologies.

In conclusion, 3-Amino-4-chloro-N,N-diethylbenzenesulfonamide (CAS No. 71794-12-2) is a multifaceted compound with significant potential in both pharmaceutical and industrial applications. Its unique chemical properties make it an important intermediate in drug synthesis and a valuable additive in material science. Ongoing research continues to uncover new uses and benefits of this compound, further solidifying its importance in the scientific community.